Cas no 99503-73-8 (1,3-Bis(3-aminophenoxy)-5-chlorobenzene Dihydrochloride)

• Product Name: 1,3-Bis(3-aminophenoxy)-5-chlorobenzene Dihydrochloride
• CAS No: 99503-73-8
• MF: C₁₈H₁₇Cl₃N₂O₂
• MW: 399.698781728745
• CID: 1993628
• PubChem ID: 87561703
• Update Time: 2025-10-18

1,3-Bis(3-aminophenoxy)-5-chlorobenzene Dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(3-aminophenoxy)-5-chlorobenzene Dihydrochloride
• LogP
• 3-[3-(3-aminophenoxy)-5-chlorophenoxy]aniline,dihydrochloride
• B3550
• 1,3-Bis(3-aminophenoxy)-5-chlorobenzene diHCl
• 3-[3-(3-aminophenoxy)-5-chlorophenoxy]aniline;dihydrochloride
• 3,3'-[(5-Chloro-1,3-phenylene)bis(oxy)]dianiline--hydrogen chloride (1/2)
• DTXSID90659844
• T71513
• 1,3-BIS(3-AMINOPHENOXY)-5-CHLOROBENZENE 2HCL
• ZDA50373
• 99503-73-8
• 1,3-Bis(3-aminophenoxy)-5-chlorobenzeneDihydrochloride
• AKOS025401998
• AC-27921
• 3-[3-(3-AMINOPHENOXY)-5-CHLOROPHENOXY]ANILINE DIHYDROCHLORIDE
• DB-238150
• YZUFDVOYHZOIGU-UHFFFAOYSA-N
• MFCD14708170
• CS-0363760
• AS-88627

• Inchi： 1S/C18H15ClN2O2.2ClH/c19-12-7-17(22-15-5-1-3-13(20)9-15)11-18(8-12)23-16-6-2-4-14(21)10-16;;/h1-11H,20-21H2;2*1H
• InChI Key： YZUFDVOYHZOIGU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)OC1C=CC=C(C=1)N)OC1C=CC=C(C=1)N.Cl.Cl

Computed Properties

• Exact Mass: 398.03600
• Monoisotopic Mass: 398.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 339
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 70.50000
• LogP: 7.85540

Additional information on 1,3-Bis(3-aminophenoxy)-5-chlorobenzene Dihydrochloride

Recent Advances in the Study of 1,3-Bis(3-aminophenoxy)-5-chlorobenzene Dihydrochloride (CAS: 99503-73-8)

1,3-Bis(3-aminophenoxy)-5-chlorobenzene dihydrochloride (CAS: 99503-73-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique aromatic structure and functional groups, has been the subject of recent studies due to its potential applications in drug development and material science. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the role of 1,3-Bis(3-aminophenoxy)-5-chlorobenzene dihydrochloride as a key intermediate in the synthesis of high-performance polymers and specialty chemicals. Its bifunctional nature, featuring both amino and chlorobenzene moieties, makes it a versatile building block for the development of novel materials with enhanced thermal and mechanical properties. Researchers have explored its use in the fabrication of polyimide films, which are critical for applications in electronics and aerospace industries.

In the pharmaceutical domain, this compound has garnered attention for its potential as a precursor in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, which are pivotal in targeted cancer therapies. The study revealed that derivatives of 1,3-Bis(3-aminophenoxy)-5-chlorobenzene dihydrochloride exhibited promising inhibitory activity against specific oncogenic kinases, suggesting a pathway for further drug optimization.

Another significant area of research involves the compound's pharmacokinetic properties. Recent in vitro and in vivo studies have investigated its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies, conducted using advanced analytical techniques such as LC-MS/MS, have provided valuable insights into the compound's bioavailability and metabolic stability, which are crucial for its potential therapeutic applications.

Furthermore, the environmental and safety aspects of 1,3-Bis(3-aminophenoxy)-5-chlorobenzene dihydrochloride have been examined. A 2024 report by the Environmental Protection Agency (EPA) assessed its ecotoxicological impact, concluding that while the compound exhibits moderate persistence in aquatic environments, its toxicity profile is within acceptable limits for industrial use. This finding supports its continued application in controlled settings.

In conclusion, 1,3-Bis(3-aminophenoxy)-5-chlorobenzene dihydrochloride (CAS: 99503-73-8) represents a multifaceted compound with broad implications across chemical, biological, and pharmaceutical research. Ongoing studies are expected to further elucidate its mechanisms of action and expand its utility in innovative applications. Researchers and industry professionals are encouraged to monitor developments in this area, as the compound's unique properties continue to unlock new possibilities.